Cas no 1515949-38-8 (2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol
• CAS No: 1515949-38-8
• MF: C₈H₇Cl₂FO
• MW: 209.044984102249
• CID: 6513128
• PubChem ID: 130570678
• Update Time: 2025-07-23

2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol
• 1515949-38-8
• EN300-1983787

• Inchi： 1S/C8H7Cl2FO/c9-4-7(12)8-5(10)2-1-3-6(8)11/h1-3,7,12H,4H2
• InChI Key： KASUBOWWBLCRHD-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC=CC=1Cl)F)O

Computed Properties

• Exact Mass: 207.9857984g/mol
• Monoisotopic Mass: 207.9857984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol

Introduction to 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol (CAS No. 1515949-38-8)

2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1515949-38-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of halogenated aromatic ethers, characterized by its structural features that include chloro and fluoro substituents on a phenyl ring, linked to an ethanol moiety. The presence of multiple halogen atoms enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol consists of a benzene ring substituted at the 2-position with a chloro group and at the 6-position with a fluoro group. The ethanol side chain extends from the 1-position of the ethyl group, providing a hydroxyl functional group that can participate in various chemical reactions such as esterification, etherification, or oxidation. This structural arrangement imparts unique electronic and steric properties, influencing its interactions with biological targets.

In recent years, halogenated aromatic compounds have garnered considerable attention in medicinal chemistry due to their ability to modulate biological pathways effectively. The electron-withdrawing nature of chloro and fluoro groups can enhance binding affinity to enzymes and receptors, while also improving metabolic stability. This has led to the exploration of 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol as a potential scaffold for developing novel therapeutic agents.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their overactivity is often associated with pathological conditions. The halogenated phenyl ring in 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol provides an excellent platform for designing molecules that can selectively inhibit specific kinases. For instance, studies have shown that analogs with similar structural motifs can bind to the ATP-binding pocket of kinases, thereby blocking their activity.

Recent advancements in computational chemistry have further facilitated the design of derivatives of 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol with enhanced pharmacological properties. Molecular docking simulations and virtual screening have enabled researchers to predict how modifications at different positions of the molecule might affect its binding affinity and selectivity. This approach has led to the identification of several promising candidates for further experimental validation.

The hydroxyl group in 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol also offers opportunities for further functionalization. It can be converted into esters, ethers, or amides, which are common pharmacophores in drug molecules. For example, esterification of the hydroxyl group could yield a more lipophilic derivative suitable for oral administration, while etherification might enhance solubility in aqueous environments.

In addition to its applications in small-molecule drug discovery, 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol has been explored as an intermediate in materials science. Its ability to undergo cross-coupling reactions makes it useful for constructing more complex organic frameworks. These frameworks have potential applications in areas such as organic electronics, where precise control over molecular structure is essential for achieving desired electronic properties.

The synthesis of 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol typically involves multi-step organic transformations starting from commercially available precursors. Common strategies include nucleophilic aromatic substitution (SNAr) reactions to introduce chloro groups at specific positions on the phenyl ring, followed by fluorination using appropriate reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The final step often involves protecting group strategies to safeguard the hydroxyl functionality during subsequent synthetic steps.

One notable aspect of working with 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol is the need for careful handling due to its reactivity. The presence of multiple halogen atoms makes it susceptible to decomposition under certain conditions, such as exposure to strong acids or bases. Therefore, synthetic protocols must be optimized to minimize side reactions and ensure high yields.

The growing interest in fluorinated compounds has also spurred research into greener synthetic methods for 2-chloro-1-(2-chloro-6-fluorophenyl)ethan-1-ol. Catalytic fluorination processes that use less hazardous reagents and operate under milder conditions are being actively developed. These methods not only improve safety but also reduce waste generation, aligning with sustainable chemistry principles.

In conclusion,2-chloro-la-(chloroa - 6 -fluoro phenyla ethana - 11 - ol) (CAS No.1515949 - 38 - 8) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an attractive scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory diseases. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in scientific innovation.